Cas no 94247-35-5 ((2-ethylhexanoato-O)(neodecanoato-O)calcium)
94247-35-5 structure
Product Name:(2-ethylhexanoato-O)(neodecanoato-O)calcium
CAS No:94247-35-5
MF:C18H34CaO4
MW:354.538165569305
CID:1983462
PubChem ID:71300532
Update Time:2025-04-21
(2-ethylhexanoato-O)(neodecanoato-O)calcium Chemical and Physical Properties
Names and Identifiers
-
- (2-ethylhexanoato-O)(neodecanoato-O)calcium
- calcium,7,7-dimethyloctanoate,2-ethylhexanoate
- 94247-35-5
- EINECS 304-213-2
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- Inchi: 1S/C10H20O2.C8H16O2.Ca/c1-10(2,3)8-6-4-5-7-9(11)12;1-3-5-6-7(4-2)8(9)10;/h4-8H2,1-3H3,(H,11,12);7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2
- InChI Key: MSIPDJMTPFJWCS-UHFFFAOYSA-L
- SMILES: [Ca+2].[O-]C(C(CC)CCCC)=O.[O-]C(CCCCCC(C)(C)C)=O
Computed Properties
- Exact Mass: 354.2083004Da
- Monoisotopic Mass: 354.2083004Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 298
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
(2-ethylhexanoato-O)(neodecanoato-O)calcium Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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